Cas no 115947-67-6 (pentane-2,3-diamine)

pentane-2,3-diamine structure
pentane-2,3-diamine structure
Product name:pentane-2,3-diamine
CAS No:115947-67-6
MF:C5H14N2
MW:102.178
CID:2613861
PubChem ID:15077633

pentane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • pentane-2,3-diamine
    • AKOS006362658
    • 115947-67-6
    • SCHEMBL1550553
    • DTXSID40567900
    • Pentane-2,3-diamine
    • Inchi: InChI=1S/C5H14N2/c1-3-5(7)4(2)6/h4-5H,3,6-7H2,1-2H3
    • InChI Key: ZNUSBSVDROQNFN-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 102.115698455Da
  • Monoisotopic Mass: 102.115698455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 45.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 52Ų

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